3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 3-[4-(difluoromethoxy)phenyl]-1-(4-methoxyphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C20H21F2N2O3S.BrH/c1-26-16-9-5-15(6-10-16)23-13-20(25,24-11-2-12-28-19(23)24)14-3-7-17(8-4-14)27-18(21)22;/h3-10,18,25H,2,11-13H2,1H3;1H/q+1;/p-1
• InChI Key: HGXAOUDJLHOSEU-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)N2CC([N+]3=C2SCCC3)(C4=CC=C(C=C4)OC(F)F)O.[Br-]
• Molecular Formula: C20H21BrF2N2O3S
• Molecular Weight: 487.4 g/mol

Description

3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C20H21BrF2N2O3S and its molecular weight is 487.36. The purity is usually 95%.
BenchChem offers high-quality 3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Receptor Affinity

• Compounds like 2-[(4-phenylpiperazin-1-yl)methyl]imidazoazines, including variants with methoxyphenyl substitutions, were synthesized and found to have high affinities for dopamine D4 receptors. These compounds demonstrated significant receptor selectivity and displayed neutral antagonist or weak partial agonist effects, suggesting potential applications in receptor-targeted studies (Enguehard-Gueiffier et al., 2006).

Pharmacological Activities

• A series of 1,3-dihydro-3-(substituted phenyl)imidazo[4,5-b]pyridin-2-ones and 3-(substituted phenyl)triazolo[4,5-b]pyridines were prepared and evaluated for their analgesic and anti-inflammatory properties. They demonstrated significant analgesic activity, potentially opening avenues for the development of non-narcotic analgesic anti-inflammatories (Clark et al., 1978).
• Certain imidazo[2,1-b]thiazole derivatives were synthesized and evaluated for their antidepressant activity, showing significant results in reducing immobility time in animal models, indicating potential applications in the treatment of depression (Mathew et al., 2014).

Metabolic and Structural Studies

• The metabolism of various nephro- or hepatotoxic thiazoles was examined, focusing on the formation of ring cleavage products. This research provides insights into the metabolic pathways and potential toxicological implications of thiazole derivatives (Mizutani et al., 1994).

Therapeutic Potential

• Imidazo[2,1-b]thiazole derivatives exhibit a wide range of pharmacological activities, prompting the development of new derivatives for therapeutic applications. These compounds are part of several therapeutic agents, and the review highlighted their potential in developing clinically viable candidates (Shareef et al., 2019).